Cas no 737772-44-0 (Ethyl 2,4-Dioxo-4-2-(trifluoromethyl)phenylbutanoate)

• Product Name: Ethyl 2,4-Dioxo-4-2-(trifluoromethyl)phenylbutanoate
• CAS No: 737772-44-0
• MF: C₁₃H₁₁F₃O₄
• MW: 288.219254732132
• MDL: MFCD11046243
• CID: 3030078
• PubChem ID: 43186912
• Update Time: 2025-06-10

Ethyl 2,4-Dioxo-4-2-(trifluoromethyl)phenylbutanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2,4-dioxo-4-(2-CF3-phenyl)butanoate
• Ethyl 2,4-Dioxo-4-(2-(Trifluoromethyl)Phenyl)Butanoate(WXC01532)
• 2,4-Dioxo-4-(2-trifluoromethyl-phenyl)-butyric acid ethyl ester
• Benzenebutanoic acid, α,γ-dioxo-2-(trifluoromethyl)-, ethyl ester
• Benzenebutanoic acid, a,g-dioxo-2-(trifluoromethyl)-, ethyl ester
• CS-0251445
• W11242
• SCHEMBL1738337
• Ethyl 2,4-dioxo-4-(2-(trifluoromethyl)phenyl)butanoate
• CSIYGIMIOPJOBG-UHFFFAOYSA-N
• AKOS000210741
• MFCD11046243
• EN300-54771
• Z234894011
• Ethyl2,4-dioxo-4-(2-(trifluoromethyl)phenyl)butanoate
• ethyl 2,4-dioxo-4-[2-(trifluoromethyl)phenyl]butanoate
• AS-71944
• 737772-44-0
• Ethyl 2,4-Dioxo-4-2-(trifluoromethyl)phenylbutanoate

• MDL： MFCD11046243
• Inchi： 1S/C13H11F3O4/c1-2-20-12(19)11(18)7-10(17)8-5-3-4-6-9(8)13(14,15)16/h3-6H,2,7H2,1H3
• InChI Key： CSIYGIMIOPJOBG-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1C(F)(F)F)(=O)CC(=O)C(=O)OCC

Computed Properties

• Exact Mass: 288.06094331g/mol
• Monoisotopic Mass: 288.06094331g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 60.4Ų

Additional information on Ethyl 2,4-Dioxo-4-2-(trifluoromethyl)phenylbutanoate

Ethyl 2,4-Dioxo-4-2-(Trifluoromethyl)phenylbutanoate (CAS No. 737772-44-0): A Comprehensive Overview

Ethyl 2,4-Dioxo-4-2-(trifluoromethyl)phenylbutanoate (CAS No. 737772-44-0) is a compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential applications. This compound belongs to the class of β-keto esters and is characterized by the presence of a trifluoromethyl group, which imparts significant electronic and steric effects. In this article, we will delve into the chemical properties, synthesis methods, and potential applications of Ethyl 2,4-Dioxo-4-2-(trifluoromethyl)phenylbutanoate.

Chemical Properties

Ethyl 2,4-Dioxo-4-2-(trifluoromethyl)phenylbutanoate is a white crystalline solid with a molecular formula of C₁₅H₁₃F₃O₄. The molecular weight of this compound is approximately 310.25 g/mol. The presence of the trifluoromethyl group (CF₃) significantly influences the electronic properties of the molecule, making it highly reactive in various chemical reactions. The β-keto ester functionality also contributes to its reactivity, making it a valuable intermediate in organic synthesis.

The solubility of Ethyl 2,4-Dioxo-4-2-(trifluoromethyl)phenylbutanoate varies depending on the solvent. It is generally soluble in common organic solvents such as dichloromethane, ethyl acetate, and dimethyl sulfoxide (DMSO). However, it has limited solubility in water due to the hydrophobic nature of the trifluoromethyl group and the aromatic ring.

Synthesis Methods

The synthesis of Ethyl 2,4-Dioxo-4-2-(trifluoromethyl)phenylbutanoate can be achieved through several routes, each with its own advantages and limitations. One common method involves the condensation of ethyl acetoacetate with 2-trifluoromethylbenzaldehyde followed by an oxidative cyclization step. This method typically yields high purity products and is widely used in both academic and industrial settings.

Another approach involves the reaction of ethyl acetoacetate with 2-trifluoromethylbenzoyl chloride in the presence of a base such as triethylamine. This method is known for its simplicity and high yield but may require careful control of reaction conditions to avoid side reactions.

Applications in Medicinal Chemistry

Ethyl 2,4-Dioxo-4-2-(trifluoromethyl)phenylbutanoate has shown promise in various areas of medicinal chemistry due to its unique structural features. The trifluoromethyl group is known for its ability to modulate biological activity by altering the lipophilicity and metabolic stability of molecules. This makes it an attractive moiety for drug design and optimization.

Recent studies have explored the use of Ethyl 2,4-Dioxo-4-2-(trifluoromethyl)phenylbutanoate as a scaffold for developing new therapeutic agents. For example, researchers at the University of California have reported that derivatives of this compound exhibit potent anti-inflammatory properties by inhibiting key enzymes involved in inflammatory pathways. These findings suggest that Ethyl 2,4-Dioxo-4-2-(trifluoromethyl)phenylbutanoate could serve as a valuable starting point for developing novel anti-inflammatory drugs.

In addition to anti-inflammatory applications, Ethyl 2,4-Dioxo-4-2-(trifluoromethyl)phenylbutanoate has also been investigated for its potential as an anticancer agent. Studies have shown that certain derivatives of this compound can selectively induce apoptosis in cancer cells while sparing normal cells. This selective cytotoxicity makes it a promising candidate for further development in cancer therapy.

Safety Considerations and Handling

Ethyl 2,4-Dioxo-4-2-(trifluoromethyl)phenylbutanoate should be handled with care due to its reactivity and potential health hazards. It is recommended to use appropriate personal protective equipment (PPE), such as gloves and safety goggles, when handling this compound. Additionally, it should be stored in a well-ventilated area away from sources of heat or ignition.

In case of accidental exposure, immediate medical attention should be sought. If ingested, do not induce vomiting; instead, seek medical assistance promptly. If the compound comes into contact with skin or eyes, rinse thoroughly with water for at least 15 minutes and seek medical advice.

Conclusion

Ethyl 2,4-Dioxo-4-2-(trifluoromethyl)phenylbutanoate (CAS No. 737772-44-0) is a versatile compound with significant potential in both organic synthesis and medicinal chemistry. Its unique structural features make it an attractive candidate for developing new therapeutic agents with improved biological activity and pharmacological properties. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.